Ethyl 4,4-difluoro-1-(fluoromethyl)cyclohexanecarboxylate
Cat. No. B8406617
M. Wt: 224.22 g/mol
InChI Key: VDAYWCZBKDRHBT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09326973B2
Procedure details
1 N NaOH (0.994 mL, 0.994 mmol) was added to a solution of ethyl 4,4-difluoro-1-(fluoromethyl)cyclohexanecarboxylate (73.6 mg, 0.331 mmol) in THF (1 mL) and MeOH (1 ml) and the mixture was stirred at rt for 3-4 h. The reaction mixture was acidified and extracted with EtOAc, washed with brine and dried (MgSO4). Evaporation of the solvent afforded Cap-7 as a beige solid. 1H NMR (400 MHz, CHLOROFORM-d) δ 4.38 (d, J=47.1 Hz, 2H), 2.30-2.16 (m, 2H), 2.11-1.98 (m, 2H), 1.96-1.76 (m, 2H), 1.65-1.51 (m, 2H).
Quantity
73.6 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH-].[Na+].[F:3][C:4]1([F:17])[CH2:9][CH2:8][C:7]([CH2:15][F:16])([C:10]([O:12]CC)=[O:11])[CH2:6][CH2:5]1>C1COCC1.CO>[F:3][C:4]1([F:17])[CH2:5][CH2:6][C:7]([CH2:15][F:16])([C:10]([OH:12])=[O:11])[CH2:8][CH2:9]1 |f:0.1|
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Inputs
Step One
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Name
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Quantity
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0.994 mL
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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73.6 mg
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Type
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reactant
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Smiles
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FC1(CCC(CC1)(C(=O)OCC)CF)F
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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1 mL
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Type
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solvent
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Smiles
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CO
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred at rt for 3-4 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted with EtOAc
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WASH
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Type
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WASH
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Details
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washed with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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CUSTOM
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Type
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CUSTOM
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Details
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Evaporation of the solvent
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CUSTOM
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Type
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CUSTOM
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Details
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afforded Cap-7 as a beige solid
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Outcomes
Product
Details
Reaction Time |
3.5 (± 0.5) h |
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Name
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Type
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Smiles
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FC1(CCC(CC1)(C(=O)O)CF)F
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
